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Compound of Interest

Compound Name: Desmethyl cariprazine

Cat. No.: B1670298 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental stewardship. This document provides a detailed, step-by-step guide for the safe

and compliant disposal of desmethyl cariprazine, a primary active metabolite of the atypical

antipsychotic cariprazine. Due to conflicting information in available Safety Data Sheets (SDS),

a conservative approach is recommended, treating the compound as hazardous waste to

ensure the highest level of safety and environmental protection.

Hazard Profile of Desmethyl Cariprazine
A review of available safety data sheets reveals some inconsistencies in the hazard

classification of desmethyl cariprazine. To ensure best practices, laboratory personnel should

be aware of all potential hazards. One SDS classifies the compound as acutely toxic orally and

highly toxic to aquatic life, while another indicates it is not a hazardous substance. The parent

compound, cariprazine, is also classified as a reproductive toxin.
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Hazard Classification Description Source

Acute Oral Toxicity Harmful if swallowed.
Not explicitly cited in search

results

Aquatic Toxicity
Very toxic to aquatic life with

long lasting effects.

Not explicitly cited in search

results

Reproductive Toxicity

Suspected of damaging fertility

or the unborn child

(classification for parent

compound cariprazine).

[1]

Hazardous Status

One source classifies it as

non-hazardous, but a

conservative approach is

recommended.

[2]

Given the potential for significant environmental harm, desmethyl cariprazine should be

managed as a hazardous waste unless a formal hazardous waste determination by an

environmental health and safety (EHS) professional concludes otherwise.

Step-by-Step Disposal Protocol
This protocol outlines the recommended procedure for the disposal of desmethyl cariprazine
in a research laboratory setting.

1. Personal Protective Equipment (PPE):

Always wear appropriate PPE, including safety goggles with side shields, a lab coat, and

chemical-resistant gloves, when handling desmethyl cariprazine.

2. Waste Segregation and Collection:

Do not dispose of desmethyl cariprazine, either in pure form or in solution, down the drain.

The U.S. Environmental Protection Agency (EPA) prohibits the sewering of hazardous waste

pharmaceuticals.[3]
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All solid waste contaminated with desmethyl cariprazine (e.g., weighing papers,

contaminated gloves, pipette tips) should be collected in a designated hazardous waste

container.

This container must be a black container, which is commonly designated for hazardous

pharmaceutical waste.[4]

Solutions containing desmethyl cariprazine should be collected in a separate, compatible,

and clearly labeled hazardous waste container for liquids.

3. Labeling of Hazardous Waste Containers:

Label the hazardous waste container clearly with the words "Hazardous Waste."

The label must also include the full chemical name, "Desmethyl cariprazine," and an

accurate description of the contents (e.g., "solid waste," "aqueous solution").

Keep the container securely closed when not in use.

4. Storage of Hazardous Waste:

Store the hazardous waste container in a designated satellite accumulation area within the

laboratory.

Ensure the storage area is secure and away from incompatible materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.

The EHS department will arrange for the transport of the waste to a licensed hazardous

waste treatment and disposal facility, where it will typically be incinerated in accordance with

EPA regulations.[5]

Disposal Decision Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

desmethyl cariprazine in a laboratory setting.

Start: Have Desmethyl
Cariprazine Waste

Consult SDS and Institutional EHS.
Is it classified as hazardous waste?

Place in designated
non-hazardous pharmaceutical
waste container (Blue/White).

No (Confirmed by EHS)

Place in designated RCRA
hazardous pharmaceutical
waste container (Black).

Yes / Assume Yes
(Precautionary Principle)

Contact EHS for pickup
and disposal via a licensed
hazardous waste vendor.

Label container with
'Hazardous Waste' and

full chemical name.

End: Waste Properly Disposed
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Click to download full resolution via product page

Caption: Disposal decision workflow for desmethyl cariprazine.

By adhering to these procedures, researchers and laboratory professionals can ensure the

safe handling and disposal of desmethyl cariprazine, minimizing risks to themselves and the

environment. Always consult your institution's specific waste management policies and EHS

department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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